Cas no 1677-25-4 (Benzoyl chloride, 2-mercapto-)

• Product Name: Benzoyl chloride, 2-mercapto-
• CAS No: 1677-25-4
• MF: C₇H₅ClOS
• MW: 172.631999731064
• MDL: MFCD22054937
• CID: 1348405
• PubChem ID: 12624392
• Update Time: 2025-04-20

Benzoyl chloride, 2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-mercapto-
• 2-Mercaptobenzoyl chloride
• 1677-25-4
• MFCD22054937
• 2-sulfanylbenzoyl chloride
• BAA67725
• SCHEMBL18467748

• MDL： MFCD22054937
• Inchi： 1S/C7H5ClOS/c8-7(9)5-3-1-2-4-6(5)10/h1-4,10H
• InChI Key： MPBBURGBZGXNAF-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1S)=O

Computed Properties

• Exact Mass: 171.97505
• Monoisotopic Mass: 171.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 17.07